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Compound of Interest

Compound Name:
2-Fluoro-6-

(trifluoromethyl)phenylacetonitrile

Cat. No.: B065304 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of 2-
Fluoro-6-(trifluoromethyl)phenylacetonitrile, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures offer step-by-step

guidance for handling and disposing of this chemical waste.

Immediate Safety and Handling Precautions
2-Fluoro-6-(trifluoromethyl)phenylacetonitrile is a hazardous chemical that requires careful

handling to prevent exposure.[1][2] Before beginning any work that will generate this waste,

ensure that all personnel are familiar with its hazards.

Engineering Controls: All handling of 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile,

including waste collection, must be conducted in a certified chemical fume hood to minimize

inhalation exposure.[1] Ensure that a safety shower and eyewash station are readily

accessible.[3]

Avoid Incompatibilities: Keep this chemical away from strong acids and oxidizing agents.[3]

Prevent Exposure: Avoid contact with skin, eyes, and clothing.[2][3] Do not ingest or inhale.

[3] Avoid the formation of dust if handling the solid form.[1][3]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile
waste.

PPE Category Specification

Eye/Face Protection
Chemical safety goggles and a face shield are

required.[4]

Hand Protection

Chemically resistant gloves (e.g., nitrile rubber)

must be worn. Inspect gloves for integrity before

use.[1][4]

Body Protection
A flame-retardant lab coat and closed-toe shoes

are essential.[1][4]

Respiratory Protection

If there is a risk of inhalation, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[3]

Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure

compliant disposal.

Waste Classification: 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile is a halogenated

organic compound. It must be segregated from non-halogenated organic waste.[5][6][7]

Container: Collect the waste in a designated, compatible container, such as a glass or high-

density polyethylene (HDPE) bottle with a tightly fitting cap.[8][9] The container must be

clearly labeled as "Hazardous Waste" and list all its contents, including "2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile".[8][10]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[3] The container should be kept closed at all times except when

adding waste.[8][10]
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Step-by-Step Disposal Plan
The disposal of 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile must be handled by a

licensed professional waste disposal service.[1][2] Do not attempt to dispose of this chemical

down the drain or in the regular trash.[1][3]

Preparation: Ensure all PPE is correctly worn before handling the waste.

Collection: Carefully transfer the waste into the designated, labeled hazardous waste

container inside a chemical fume hood.

Secure Storage: Tightly cap the waste container and store it in the laboratory's designated

hazardous waste accumulation area.

Documentation: Maintain a log of the waste generated, including the chemical name and

approximate quantity.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for the collection and disposal

of the waste.[2]

Container Decontamination: Empty containers that held 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[10] After decontamination,

deface the original label before disposing of the container.[10]

Hazard and Transportation Information
The following tables summarize the key hazard classifications and transportation details for

nitriles of this type.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[2]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]

DOT Transportation Information

Category Information

UN Number UN3439[3][11]

Proper Shipping Name
NITRILES, SOLID, TOXIC, N.O.S. (2-Fluoro-6-

(trifluoromethyl)phenylacetonitrile)[3][11]

Hazard Class 6.1 (Toxic)[3][11]

Packing Group III[3][11]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluoro-6-(trifluoromethyl)phenylacetonitrile.
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Waste Generation:
2-Fluoro-6-(trifluoromethyl)phenylacetonitrile

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Segregate Waste
Is it a Halogenated Organic?

Yes

Yes

No

No

Step 3: Collect in
'Halogenated Organic Waste'

Container

Collect in 'Non-Halogenated
Organic Waste' Container

Step 4: Label Container
- 'Hazardous Waste'

- List all contents

Step 5: Secure Storage
- Tightly capped

- Designated area

Step 6: Arrange Disposal
Contact EHS or Licensed Contractor

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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